Cas no 90874-49-0 (2-(4-methylphenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride
• CAS No: 90874-49-0
• MF: C₁₀H₁₃N^.HCl
• MW: 183.68
• MDL: MFCD29906960
• CID: 4669796
• PubChem ID: 90929169
• Update Time: 2025-05-21

2-(4-methylphenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolylcyclopropylamine hydrochloride
• 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD29906960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 90874-49-0)

The compound 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 90874-49-0) is a chemically significant molecule that has garnered attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a cyclopropane ring attached to a 4-methylphenyl group and an amine functionality, makes it a valuable intermediate in synthetic applications. Researchers and industry professionals frequently search for this compound under variations such as "2-(4-methylphenyl)cyclopropan-1-amine HCl" or "90874-49-0 supplier," reflecting its niche yet critical role in advanced chemical synthesis.

In recent years, the demand for specialized amine derivatives like 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride has surged due to their utility in drug discovery and material science. The compound's cyclopropane ring is particularly noteworthy, as this motif is often employed to modulate the biological activity and metabolic stability of pharmaceutical candidates. Searches for "cyclopropane amine applications" or "amine hydrochloride synthesis" highlight the growing interest in such structurally diverse building blocks. This aligns with broader trends in precision medicine and targeted therapeutics, where customized molecular frameworks are essential.

From a synthetic perspective, 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride is often synthesized via cyclopropanation reactions followed by amine protection and deprotection steps. The hydrochloride salt form enhances its stability and solubility, making it preferable for laboratory and industrial use. Queries like "how to purify amine hydrochlorides" or "cyclopropane ring formation methods" are common among chemists seeking to optimize their protocols. Additionally, the compound's 4-methylphenyl substituent introduces aromatic character, which can influence electronic properties and intermolecular interactions—a topic frequently explored in computational chemistry studies.

The versatility of 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride extends to its potential applications in agrochemicals and functional materials. For instance, its structural features may contribute to the development of novel crop protection agents or liquid crystal displays. Online searches for "aromatic cyclopropane derivatives" or "amine salts in materials science" underscore the interdisciplinary relevance of this compound. Furthermore, its compatibility with green chemistry principles—such as atom economy and reduced waste—makes it a candidate for sustainable manufacturing processes, a hot topic in contemporary chemical engineering discussions.

Quality control and analytical characterization are critical for 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride, given its use in high-value applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and identity. Researchers often search for "CAS 90874-49-0 analytical data" or "spectroscopic methods for amine hydrochlorides" to ensure compliance with regulatory and performance standards. This emphasis on quality aligns with the broader shift toward data-driven and standardized chemical production, particularly in regulated industries like pharmaceuticals.

In summary, 2-(4-methylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 90874-49-0) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural complexity, coupled with its functional adaptability, positions it as a key player in multiple cutting-edge fields. Whether accessed via queries like "buy 90874-49-0" or "cyclopropan-1-amine derivatives," this compound continues to inspire innovation and drive research forward. As scientific inquiry evolves, molecules like this will remain at the forefront of transformative discoveries.